Cas no 1806762-99-1 (2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1806762-99-1
• MF: C₈H₃F₅N₂O₄
• MW: 286.112439393997
• CID: 4843801
• Update Time: 2025-10-10

2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F5N2O4/c9-7(10)6-3(2-16)4(19-8(11,12)13)1-5(14-6)15(17)18/h1-2,7H
• InChI Key： SGDILPBGDMTIPV-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=C(C=C([N+](=O)[O-])N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806762-99-1)

The compound 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806762-99-1) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of difluoromethyl, nitro, and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive compounds and functional materials.

One of the key reasons for the growing interest in 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is its role in the development of next-generation agrochemicals. With the global demand for sustainable crop protection solutions on the rise, this compound's ability to act as a precursor for herbicides and pesticides has positioned it as a critical component in modern agricultural chemistry. Its nitro and trifluoromethoxy functionalities contribute to enhanced bioactivity and selectivity, addressing the need for environmentally friendly and high-efficacy formulations.

In the realm of pharmaceutical research, 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde is being investigated for its potential in the synthesis of small-molecule therapeutics. The difluoromethyl group, in particular, is known to improve metabolic stability and bioavailability, making it a sought-after motif in drug discovery. Recent studies have highlighted its utility in the development of anticancer agents and anti-inflammatory drugs, aligning with the current focus on precision medicine and targeted therapies.

The compound's structural versatility also extends to material science, where it serves as a building block for advanced polymers and functional coatings. The incorporation of fluorine-containing groups imparts desirable properties such as thermal stability, chemical resistance, and low surface energy, which are critical for applications in electronics, aerospace, and renewable energy technologies. As industries strive for innovation and sustainability, the demand for such high-performance materials is expected to grow.

From a synthetic chemistry perspective, 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde presents both challenges and opportunities. The presence of multiple electron-withdrawing groups necessitates careful optimization of reaction conditions to achieve high yields and purity. Recent advancements in catalysis and green chemistry have enabled more efficient routes to its synthesis, reducing waste and improving scalability. These developments are particularly relevant in the context of industrial applications, where cost-effectiveness and process efficiency are paramount.

In conclusion, 2-(Difluoromethyl)-6-nitro-4-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1806762-99-1) is a compound of immense scientific and industrial significance. Its multifaceted applications across agrochemicals, pharmaceuticals, and materials science underscore its value as a versatile intermediate. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and technology.